Cas no 24549-12-0 (Methyl 3-(methylamino)propanoate)

• Product Name: Methyl 3-(methylamino)propanoate
• CAS No: 24549-12-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD11505527
• CID: 1038913
• Update Time: 2025-06-13

Methyl 3-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(methylamino)propanoate
• 3-(methylamino)propanoic acid,methyl ester
• MeNHCH2CH2COOMe
• methyl 3-[(N-methyl)amino]propionate
• methyl 3-methylaminopropionate
• 3-Methylamino-propionic acid methyl ester
• Methyl N-methyl-beta-alaninate
• Methyl3-(methylamino)propanoate
• NGNUXOCKVMKGQL-UHFFFAOYSA-N
• N-methyl-beta-alanine methyl ester
• 1857AB
• beta-Alanine, N-methyl-, methyl ester
• TRA0169599
• SY019690
• ST24025268
• M

• MDL： MFCD11505527
• Inchi： 1S/C5H11NO2/c1-6-4-3-5(7)8-2/h6H,3-4H2,1-2H3
• InChI Key： NGNUXOCKVMKGQL-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC)=O

Computed Properties

• Exact Mass: 117.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Topological Polar Surface Area: 38.3

Experimental Properties

• Boiling Point: 50°C at 11 mmHg
• PSA: 38.33000
• LogP: 0.15980

Methyl 3-(methylamino)propanoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-(methylamino)propanoate

Methyl 3-(methylamino)propanoate (CAS No. 24549-12-0): A Comprehensive Overview

Methyl 3-(methylamino)propanoate, identified by its Chemical Abstracts Service (CAS) number 24549-12-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This organic ester, characterized by its unique structural and functional properties, has garnered attention for its potential applications in various biochemical pathways and synthetic methodologies.

The molecular structure of Methyl 3-(methylamino)propanoate consists of a propyl chain substituted with a methylamino group and an ester functional group. This configuration imparts a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both amine and ester functionalities allows for diverse chemical transformations, including nucleophilic additions, condensations, and reductions, which are pivotal in drug discovery and development.

In recent years, the compound has been explored in the context of its role as a precursor in the synthesis of bioactive molecules. Specifically, researchers have investigated its utility in the preparation of peptidomimetics and other pharmacologically relevant compounds. The methylamino group serves as a versatile handle for further functionalization, enabling the construction of intricate scaffolds that mimic natural bioactive peptides. This capability is particularly valuable in the design of novel therapeutic agents targeting various diseases.

Moreover, Methyl 3-(methylamino)propanoate has been utilized in studies focusing on enzyme inhibition and modulation. Its structural features allow it to interact with specific enzymatic targets, thereby influencing metabolic pathways. For instance, derivatives of this compound have been studied for their potential to inhibit enzymes involved in inflammation and oxidative stress, which are key factors in chronic diseases such as arthritis and neurodegenerative disorders. The ester group provides a site for selective modification, allowing researchers to fine-tune the pharmacokinetic properties of the resulting compounds.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-(methylamino)propanoate's reactivity and interactions. Molecular modeling studies have revealed insights into how this compound can be engineered to optimize its binding affinity to biological targets. By leveraging computational tools, scientists can predict the most effective modifications to enhance drug-like properties, such as solubility, metabolic stability, and bioavailability. These predictions are crucial for accelerating the drug discovery process and reducing experimental costs.

The compound's significance extends beyond academic research; it also holds promise for industrial applications. For example, Methyl 3-(methylamino)propanoate can be employed in the production of specialty chemicals used in agrochemicals and materials science. Its ability to undergo selective reactions makes it a valuable building block for synthesizing complex polymers and coatings with tailored properties. Such applications underscore the versatility of this chemical entity in addressing diverse industrial challenges.

As our understanding of biochemical pathways continues to evolve, the demand for specialized intermediates like Methyl 3-(methylamino)propanoate is expected to grow. Ongoing research efforts are focused on expanding its utility through innovative synthetic strategies and exploring new therapeutic applications. Collaborative initiatives between academia and industry are crucial for translating these findings into tangible benefits for society.

In conclusion, Methyl 3-(methylamino)propanoate (CAS No. 24549-12-0) represents a fascinating compound with broad implications in chemical biology and pharmaceutical science. Its unique structural features enable diverse applications ranging from drug development to industrial chemistry. As research progresses, we can anticipate even more profound insights into its potential uses, further solidifying its importance as a cornerstone molecule in modern chemical research.